Cas no 56680-84-3 (3-Chloro-2,4-dimethylphenol)

• Product Name: 3-Chloro-2,4-dimethylphenol
• CAS No: 56680-84-3
• MF: C₈H₉ClO
• MW: 156.609461545944
• MDL: MFCD22414681
• CID: 4742185
• Update Time: 2026-02-25

3-Chloro-2,4-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,4-dimethylphenol
• 3-chloro-2,4-dimethyl-phenol
• 3-Chloro-2,4-dimethylphenol

• MDL： MFCD22414681
• Inchi： 1S/C8H9ClO/c1-5-3-4-7(10)6(2)8(5)9/h3-4,10H,1-2H3
• InChI Key： BQMOUSPMWQFEPF-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Topological Polar Surface Area: 20.2

Additional information on 3-Chloro-2,4-dimethylphenol

Recent Advances in the Study of 3-Chloro-2,4-dimethylphenol (CAS: 56680-84-3): Applications and Mechanisms in Chemical Biology and Medicine

3-Chloro-2,4-dimethylphenol (CAS: 56680-84-3) is a chlorinated phenolic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile applications and unique biological activities. Recent studies have explored its potential as an antimicrobial agent, its role in chemical synthesis, and its interactions with biological systems. This research brief aims to synthesize the latest findings on this compound, providing a comprehensive overview of its current applications and future prospects.

One of the most notable applications of 3-Chloro-2,4-dimethylphenol is its use as an antimicrobial agent. Recent research has demonstrated its efficacy against a broad spectrum of bacteria and fungi, including drug-resistant strains. Studies have shown that the compound disrupts microbial cell membranes and inhibits essential enzymatic processes, making it a promising candidate for the development of new disinfectants and preservatives. Furthermore, its low toxicity to mammalian cells at effective concentrations enhances its potential for practical applications in healthcare and consumer products.

In addition to its antimicrobial properties, 3-Chloro-2,4-dimethylphenol has been investigated for its role in chemical synthesis. Researchers have utilized it as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Its chlorinated and methylated structure provides unique reactivity, enabling the construction of diverse chemical scaffolds. Recent advancements in synthetic methodologies have highlighted its utility in the development of novel compounds with enhanced biological activities.

Mechanistic studies have also shed light on the interactions of 3-Chloro-2,4-dimethylphenol with biological systems. Investigations into its mode of action have revealed that it can modulate cellular signaling pathways and induce oxidative stress in microbial cells. These findings not only deepen our understanding of its antimicrobial effects but also open new avenues for its application in targeted therapies. For instance, its ability to disrupt specific pathways in pathogenic organisms suggests potential for its use in combination therapies to overcome resistance mechanisms.

Despite its promising applications, challenges remain in the optimization of 3-Chloro-2,4-dimethylphenol for broader use. Issues such as environmental persistence and potential bioaccumulation necessitate further research into its ecological impact. Recent studies have begun to address these concerns by exploring biodegradable derivatives and alternative formulations that retain efficacy while minimizing environmental risks. These efforts are critical for ensuring the sustainable use of this compound in various industries.

In conclusion, 3-Chloro-2,4-dimethylphenol (CAS: 56680-84-3) represents a valuable compound with diverse applications in chemical biology and medicine. Its antimicrobial properties, synthetic utility, and mechanistic insights underscore its potential for future innovations. Ongoing research aims to address existing challenges and expand its applications, making it a compound of continued interest in scientific and industrial communities. This brief highlights the latest advancements and sets the stage for further exploration of its capabilities.